N-{1-[1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-2H-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[2-[1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C25H21N7O3/c1-14-5-4-6-19(16(14)3)31-23-18(11-28-31)24(27-12-26-23)32-22(9-15(2)30-32)29-25(33)17-7-8-20-21(10-17)35-13-34-20/h4-12H,13H2,1-3H3,(H,29,33)
• InChI Key: GGHXOHSZDDTCOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC6=C(C=C5)OCO6)C
• Molecular Formula: C25H21N7O3
• Molecular Weight: 467.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a pyrazolo[3,4-d]pyrimidin-4-yl group, a 1H-pyrazol-5-yl group, and a 2H-1,3-benzodioxole-5-carboxamide group. These groups suggest that the compound may have interesting chemical properties and potential applications in fields like medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis process would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography could be used to determine the structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the various functional groups present. For example, the carboxamide group might participate in acid-base reactions, while the aromatic rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its structure. For example, the presence of polar functional groups might make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if the compound is intended to be a drug, its mechanism of action would involve interacting with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its physical and chemical properties in more detail.